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Compound of Interest

Compound Name: ABM-14

Cat. No.: B10856850 Get Quote

An In-depth Technical Guide on ABM-14
To the Researchers, Scientists, and Drug Development Professionals,

This guide addresses the inquiry regarding "ABM-14." Initial research indicates a discrepancy

between the provided topic and the nature of "ABM-14" as identified in publicly available

information. The following sections aim to clarify this discrepancy and provide relevant

information on entities that may align with the intended subject of inquiry.

Identification of ABM-14
Extensive searches for "ABM-14" in scientific and technical literature reveal that this

designation primarily refers to a piece of industrial machinery, specifically a plate and pipe

beveling machine.[1][2][3][4][5][6] This equipment is designed for milling plates and pipes made

of various metals, including carbon steel, alloy steel, stainless steel, and aluminum alloys.[1][2]

[3][5] Its function is to prepare the edges of metal plates and pipes for welding.

Quantitative Data Summary of the ABM-14 Beveling Machine:
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Parameter Specification

Maximum Bevel Width 14 mm (9/16'')[2][3][4]

Bevel Width in a Single Run Up to 12 mm (1/2”)[1][2][3]

Bevel Angles
30° (standard), with optional devices for 22.5°,

25°, 35°, 37.5°, 45°[4][5]

Minimum Plate Thickness 6 mm[3][4]

Maximum Plate Thickness 40 mm (1-9/16'')[3][4]

Minimum Plate Width 55 mm (2-3/16'')[3][4]

Minimum Pipe Inner Diameter 100 mm (4”)[3][7]

Power 2200 W[3]

Spindle Speed 9 rpm (50 Hz); 11 rpm (60 Hz)[3]

Noise Level Does not exceed 70 dB[4][5]

Addressing the Core Topic of Inquiry
The request for an in-depth technical guide on "ABM-14" with a focus on signaling pathways,

experimental protocols, and drug development suggests a misunderstanding of the term.

Based on available data, ABM-14 is not a biological molecule, drug candidate, or related to any

known signaling pathway.

It is possible that the intended subject of inquiry was mislabeled or is a novel compound not yet

widely documented in public databases. We present two potential alternative subjects that align

with the context of drug development and biological research: OAB-14 and ABM Therapeutics.

Potential Alternative Subject: OAB-14
A compound with a similar designation, OAB-14, has been identified as a novel small molecule

with therapeutic potential for Alzheimer's disease.[8]

Primary Function of OAB-14:
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OAB-14 has been shown to improve cognitive deficits in mouse models of Alzheimer's disease.

[8] Its primary mechanism of action involves enhancing the function of the glymphatic system,

which is responsible for clearing waste products from the brain, including β-amyloid (Aβ)

plaques.[8] OAB-14 promotes the clearance of brain Aβ, thereby alleviating cognitive

impairment.[8]

Signaling Pathway and Mechanism of Action of OAB-14:

OAB-14 is believed to up-regulate the expression of Aquaporin-4 (AQP4) by acting on the

PPARγ-P2X7r-AQP4 pathway.[8] It also protects the polarity of AQP4 by increasing the

expression of SNTA1, Agrin, and Abca1, all of which are crucial for the proper functioning of the

glymphatic system.[8] Furthermore, OAB-14 has been shown to alleviate mitochondrial

impairment through a SIRT3-dependent mechanism in preclinical models.[9]

Experimental Protocols:

Detailed experimental protocols for OAB-14 would involve animal models of Alzheimer's

disease (e.g., APP/PS1 transgenic mice), behavioral tests to assess cognitive function,

immunohistochemistry to measure Aβ plaque burden, and molecular biology techniques to

quantify the expression of proteins in the AQP4 and SIRT3 signaling pathways.

Logical Relationship of OAB-14's Proposed Mechanism:

OAB-14 PPARγ P2X7r AQP4 Expression Enhanced Glymphatic
Function Aβ Clearance Improved Cognitive

Function

Click to download full resolution via product page

Caption: Proposed signaling pathway for OAB-14 in enhancing glymphatic function.

Potential Alternative Subject: ABM Therapeutics
ABM Therapeutics is a clinical-stage biopharmaceutical company focused on developing

treatments for brain cancers and cancer metastases. One of their key drug candidates is ABM-

1310, a next-generation BRAF inhibitor.[10]

Primary Function of ABM-1310:
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ABM-1310 is designed to be a brain-penetrant BRAF inhibitor.[10] Its high selectivity and ability

to cross the blood-brain barrier are intended to address brain metastases in patients with

BRAF-mutated advanced solid tumors.[10]

Experimental Workflow for a BRAF Inhibitor like ABM-1310:
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Caption: Generalized experimental workflow for the development of a targeted cancer therapy

like ABM-1310.

Conclusion
While "ABM-14" refers to an industrial tool, the nature of the inquiry suggests a focus on

biomedical research. It is hoped that the information provided on OAB-14 and ABM

Therapeutics will be of value to the intended audience. Should "ABM-14" be an internal or

newly developed designation for a biological compound, it has not yet entered the public

domain in a way that is identifiable through comprehensive searches. We recommend verifying

the designation of the compound of interest.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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